Cas no 1806853-59-7 (2-Bromo-6-chloromethyl-4-cyanophenylacetic acid)

• Product Name: 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid
• CAS No: 1806853-59-7
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4980528
• Update Time: 2025-07-16

2-Bromo-6-chloromethyl-4-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid

• Inchi： 1S/C10H7BrClNO2/c11-9-2-6(5-13)1-7(4-12)8(9)3-10(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： WUTWMNQXEHLOKB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CCl)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid

Introduction to 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid (CAS No. 1806853-59-7)

2-Bromo-6-chloromethyl-4-cyanophenylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1806853-59-7, this compound represents a unique structural motif that combines bromine and chlorine substituents with a cyano and chloromethyl functional group on a phenylacetic acid backbone. Such structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The molecular structure of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid is characterized by its aromatic ring system, which is modified by electron-withdrawing and electron-donating groups. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific biological activities. The cyano group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding properties of the molecule, while the chloromethyl group serves as a versatile handle for introducing other functional groups via nucleophilic addition reactions.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) and other non-traditional drug targets. 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid has been explored as a building block in the synthesis of molecules that interact with protein surfaces through hydrophobic and electrostatic interactions. Its ability to serve as a scaffold for designing ligands that disrupt aberrant signaling pathways has made it particularly relevant in oncology research.

One of the most compelling applications of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are frequently dysregulated in cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can modulate cellular processes without affecting normal physiological functions. The structural features of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid, including its ability to form hydrogen bonds and engage in hydrophobic interactions, make it an ideal candidate for such applications.

Recent studies have demonstrated the utility of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid in generating novel inhibitors of tyrosine kinases, which are overexpressed in many solid tumors and hematological malignancies. These inhibitors have shown promise in preclinical models by inhibiting tumor growth and metastasis. The bromine atom, in particular, has been exploited as a site for covalent bond formation with target proteins, enhancing binding affinity and selectivity. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.

The cyano group in 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid also plays a critical role in modulating biological activity. The cyano moiety can participate in hydrogen bonding interactions with polar residues on protein surfaces, improving binding affinity. Additionally, the cyano group can be reduced to an amine group under mild conditions, providing another handle for further derivatization and optimization of drug-like properties.

In addition to its applications in oncology, 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid has been investigated for its potential in treating inflammatory diseases. Inflammatory pathways are often dysregulated in conditions such as rheumatoid arthritis and inflammatory bowel disease. By designing molecules that inhibit key enzymes or receptors involved in these pathways, researchers hope to develop therapies that can reduce inflammation without causing significant side effects. The structural versatility of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid makes it an attractive scaffold for developing such inhibitors.

The chloromethyl group provides another avenue for functionalization, allowing chemists to introduce various nucleophiles such as amines or thiols into the molecule. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules that target specific biological processes. For example, chloromethyl derivatives have been used to generate protease inhibitors that can cleave key enzymes involved in inflammation or cancer progression.

The synthesis of 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid typically involves multi-step organic transformations starting from readily available aromatic precursors. Key steps include halogenation reactions to introduce bromine and chlorine substituents, followed by cyanation to install the cyano group. The final step often involves carboxylation or esterification to yield the desired carboxylic acid derivative. Advances in synthetic methodology have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid (CAS No. 1806853-59-7) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable chemists to design molecules with tailored biological activities targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Bromo-6-chloromethyl-4-cyanophenylacetic acid will remain invaluable tools for developing next-generation therapeutics.